Cas no 121249-48-7 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-)

• Product Name: Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-
• CAS No: 121249-48-7
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 104775
• PubChem ID: 11862103
• Update Time: 2025-04-18

Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (R*,S*)- (9CI)
• (2S)-2-azaniumyl-4-[(R)-methylsulfinyl]butanoate
• L-methionine-(R)-S-oxide
• L-methionine-R-sulfoxide
• L-methionine (R)-S-oxide zwitterion
• CHEBI:58773
• 121249-48-7

• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m0/s1
• InChI Key： QEFRNWWLZKMPFJ-ZXPFJRLXSA-N
• SMILES： [S@@](C)(CC[C@@H](C(=O)[O-])[NH3+])=O

Computed Properties

• Exact Mass: 165.04603
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 232-234°C
• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids